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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d3

Cat. No.: B15598718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties of

1,3-Dimethoxybenzene-d3, a deuterated analog of 1,3-Dimethoxybenzene. This document is

tailored for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their analytical workflows. While specific experimental data for

the deuterated form is limited, this guide presents the known properties and offers a

comparative analysis with its non-deuterated counterpart. Furthermore, it details the primary

application of 1,3-Dimethoxybenzene-d3 as an internal standard in quantitative analysis and

provides illustrative workflows.

Core Physical Properties: A Comparative Analysis
Quantitative data for 1,3-Dimethoxybenzene-d3 is not as extensively documented as for its

non-deuterated form. The following table summarizes the available physical properties for both

compounds to facilitate comparison. It is important to note that the properties of the deuterated

compound are often very similar to the non-deuterated version, with minor variations expected

due to the increased mass of deuterium.
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Property 1,3-Dimethoxybenzene-d3 1,3-Dimethoxybenzene

Molecular Formula C₈H₇D₃O₂ C₈H₁₀O₂

Molecular Weight 141.18 g/mol 138.16 g/mol [1]

CAS Number 78955-99-4[2] 151-10-0[3]

Boiling Point No specific data available 85-87 °C at 7 mmHg[1]

Melting Point No specific data available -52 °C[1]

Density No specific data available 1.055 g/mL at 25 °C[3]

Refractive Index No specific data available 1.524 at 20 °C[3]

Solubility No specific data available Slightly soluble in water[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1,3-
Dimethoxybenzene-d3 are not readily available in published literature. However, standard

methodologies for determining these properties for organic compounds would be employed.

These include:

Boiling Point: Determined by distillation at a specific pressure, often under vacuum for high-

boiling compounds, using a micro-distillation apparatus.

Melting Point: For compounds that are solid at room temperature, the melting point is

determined using a melting point apparatus where the sample is heated slowly, and the

temperature range of melting is observed.

Density: Measured using a pycnometer or a digital density meter at a controlled temperature.

Refractive Index: Measured using a refractometer at a specific temperature and wavelength

(typically the sodium D-line, 589 nm).

Solubility: Determined by adding the compound to a solvent in small increments at a

constant temperature until saturation is reached. The concentration at saturation represents

the solubility.
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Application as an Internal Standard: A Workflow
Visualization
1,3-Dimethoxybenzene-d3 is primarily utilized as an internal standard in quantitative analytical

methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). Its chemical properties are nearly identical to the

non-deuterated analyte, but its increased mass allows it to be distinguished by a mass

spectrometer. This co-elution and differential detection are crucial for accurate quantification by

correcting for variations in sample preparation and instrument response.

The following diagram illustrates a typical experimental workflow for using 1,3-
Dimethoxybenzene-d3 as an internal standard in a quantitative LC-MS analysis.

Experimental Workflow: 1,3-Dimethoxybenzene-d3 as an Internal Standard
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Caption: Workflow for quantitative analysis using 1,3-Dimethoxybenzene-d3 as an internal

standard.

Logical Relationship in Quantitative Analysis
The core principle of using an internal standard is based on the consistent ratio of the analyte

to the internal standard, assuming both behave identically during the analytical process. The

following diagram illustrates this logical relationship.

Logical Relationship of Internal Standard Correction
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Caption: The relationship between analyte, internal standard, and final concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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